Cas no 471930-01-5 (3-(Piperidinomethyl)benzaldehyde)
471930-01-5 structure
Product Name:3-(Piperidinomethyl)benzaldehyde
CAS No:471930-01-5
MF:C13H17NO
MW:203.280183553696
MDL:MFCD07782418
CID:821617
PubChem ID:7164643
Update Time:2025-04-19
3-(Piperidinomethyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(Piperidinomethyl)benzaldehyde
- 3-(piperidin-1-ylmethyl)benzaldehyde
- 3-(1-Piperidinomethyl)benzaldehyde
- 3-(1-piperidinylmethyl)benzaldehyde
- 3-(piperidylmethyl)benzaldehyde
- 3-[(piperidin-1-yl)methyl]-benzaldehyde
- CTK4I9778
- SBB093171
- 471930-01-5
- DB-021742
- 3-(Piperidinomethyl)benzaldehyde, AldrichCPR
- 1-(3-Carboxaldehydebenzyl)piperidine
- AKOS015968450
- MFCD07782418
- SCHEMBL7656309
- DTXSID90428214
- CS-0359633
- MS-22338
- 3-[(piperidin-1-yl)methyl]benzaldehyde
-
- MDL： MFCD07782418
- Inchi： 1S/C13H17NO/c15-11-13-6-4-5-12(9-13)10-14-7-2-1-3-8-14/h4-6,9,11H,1-3,7-8,10H2
- InChI Key： UJDTVJKIOWAUNQ-UHFFFAOYSA-N
- SMILES： O=CC1=CC=CC(=C1)CN1CCCCC1
Computed Properties
- Exact Mass: 203.13100
- Monoisotopic Mass: 203.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 310.7±25.0 °C at 760 mmHg
- Flash Point: 111.2±12.5 °C
- PSA: 20.31000
- LogP: 2.42290
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
3-(Piperidinomethyl)benzaldehyde Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(Piperidinomethyl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM520685-1g |
3-(Piperidin-1-ylmethyl)benzaldehyde |
471930-01-5 | 98% | 1g |
$437 | 2022-09-01 | |
| abcr | AB224873-1 g |
3-(Piperidinomethyl)benzaldehyde; 95% |
471930-01-5 | 1g |
€594.40 | 2023-04-27 | ||
| abcr | AB224873-5 g |
3-(Piperidinomethyl)benzaldehyde; 95% |
471930-01-5 | 5g |
€1373.40 | 2023-04-27 | ||
| TRC | B450458-50mg |
3-(piperidinomethyl)benzaldehyde |
471930-01-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B450458-100mg |
3-(piperidinomethyl)benzaldehyde |
471930-01-5 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B450458-500mg |
3-(piperidinomethyl)benzaldehyde |
471930-01-5 | 500mg |
$ 185.00 | 2022-06-07 | ||
| abcr | AB224873-1g |
3-(Piperidinomethyl)benzaldehyde; 95% |
471930-01-5 | 1g |
€594.40 | 2023-09-13 | ||
| abcr | AB224873-5g |
3-(Piperidinomethyl)benzaldehyde; 95% |
471930-01-5 | 5g |
€1373.40 | 2023-09-13 | ||
| A2B Chem LLC | AG22818-1g |
3-(Piperidin-1-ylmethyl)benzaldehyde |
471930-01-5 | 97% | 1g |
$1205.00 | 2024-04-20 | |
| A2B Chem LLC | AG22818-5g |
3-(Piperidin-1-ylmethyl)benzaldehyde |
471930-01-5 | 97% | 5g |
$2831.00 | 2024-04-20 |
3-(Piperidinomethyl)benzaldehyde Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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